Cas no 2229254-99-1 (1-(3,3-dimethylcyclopentyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3,3-dimethylcyclopentyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229254-99-1
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5978615
• PubChem ID: 165855746
• Update Time: 2025-07-09

1-(3,3-dimethylcyclopentyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclopentyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1813968
• 2229254-99-1

• Inchi： 1S/C12H23N/c1-10(2)6-5-9(7-10)12(13)8-11(12,3)4/h9H,5-8,13H2,1-4H3
• InChI Key： XFTUHNLASWPXRE-UHFFFAOYSA-N
• SMILES： NC1(C2CCC(C)(C)C2)CC1(C)C

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-dimethylcyclopentyl)-2,2-dimethylcyclopropan-1-amine

Compound 2229254-99-1: 1-(3,3-Dimethylcyclopentyl)-2,2-Dimethylcyclopropan-1-Amine

The compound with CAS No. 2229254-99-1, commonly referred to as 1-(3,3-Dimethylcyclopentyl)-2,2-Dimethylcyclopropan-1-Amine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its complex structure and potential applications in drug development and advanced materials. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based systems, making it a subject of interest for both academic and industrial researchers.

The chemical structure of 1-(3,3-Dimethylcyclopentyl)-2,2-Dimethylcyclopropan-1-Amine is characterized by a cyclopentane ring substituted with two methyl groups at the 3-position and a cyclopropane ring substituted with two methyl groups at the 2-position. The amine group attached to the cyclopropane ring further adds to its functional diversity. This unique combination of structural elements contributes to its exceptional reactivity and stability under various chemical conditions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to synthesize 1-(3,3-Dimethylcyclopentyl)-2,2-Dimethylcyclopropan-1-Amine with high yields and purity. These methods involve multi-step reactions that leverage the principles of organocatalysis and transition metal-catalyzed coupling reactions. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In terms of applications, 1-(3,3-Dimethylcyclopentyl)-Dimethylcyclopropan-1-Amine has shown promise in the development of advanced materials. Its ability to form stable covalent bonds with other organic molecules makes it a valuable component in the synthesis of high-performance polymers and composites. Additionally, its unique electronic properties have been exploited in the design of novel pharmaceutical agents targeting specific biological pathways.

The physical properties of this compound are equally intriguing. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in various organic solvents also makes it suitable for use in solution-based chemical reactions. Recent studies have also investigated its thermal stability under extreme conditions, revealing its potential for use in high-temperature applications.

In conclusion, CAS No. 22854-9-1, or Dimethylcyclopropan-amine, stands out as a versatile compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthesis techniques and application studies, positions it as a key player in the future of organic chemistry and materials science.